3,4-dimethoxy-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H21N7O3/c1-15-11-21(28-24(32)16-9-10-19(33-2)20(12-16)34-3)31(29-15)23-18-13-27-30(22(18)25-14-26-23)17-7-5-4-6-8-17/h4-14H,1-3H3,(H,28,32)
• InChI Key: GFVJCTBSLHDOEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=C(C=C2)OC)OC)C3=NC=NC4=C3C=NN4C5=CC=CC=C5
• Molecular Formula: C24H21N7O3
• Molecular Weight: 455.5 g/mol

Description

The compound “3,4-dimethoxy-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide” is a complex organic molecule. It features the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. This compound is related to a new set of small molecules that were designed and synthesized as novel CDK2 targeting compounds.

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. The exact process is not detailed in the available resources, but it is likely to involve several steps, each requiring specific reagents and conditions. The synthesis process would require a deep understanding of organic chemistry and the ability to perform complex chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring multiple ring structures and functional groups. The pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds are key features of its structure. These structures are likely to play a significant role in the compound’s biological activity.

Chemical Reactions Analysis

The compound is likely to undergo a variety of chemical reactions, depending on the conditions. In the context of its biological activity, it may interact with various enzymes and other proteins within cells. The exact nature of these reactions would depend on the specific biological context.

Scientific Research Applications

Neurotransmitter Modulation

• DMPEA (3,4-dimethoxyphenethylamine) has been studied for its potential as a neurotransmitter modulator. . Researchers investigate its effects on neurotransmitter release, reuptake, and receptor interactions.

Antioxidant Properties

• Antioxidants play a crucial role in protecting cells from oxidative damage. DMPEA and its derivatives have been evaluated for their antioxidant activity. . Further research could explore their potential therapeutic applications in oxidative stress-related conditions.

Anti-Proliferative Activity

• DMPEA derivatives have been investigated for their anti-proliferative effects against various cancer cell lines. . Researchers explore the mechanisms underlying this activity and its potential as an adjunct to existing cancer therapies.

Plant Hormone Analog

• Indole derivatives, including DMPEA, have relevance beyond human health. For instance, indole-3-acetic acid (IAA) is a plant hormone produced from tryptophan degradation. . Investigating its effects on plant physiology could yield interesting findings.

Natural Occurrence

• . Understanding its ecological role and biosynthesis pathways in these plants contributes to our knowledge of natural product chemistry.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it might interact with its targets by forming hydrogen bonds or hydrophobic interactions .

Biochemical Pathways

The compound may affect various biochemical pathways depending on its targets. Without specific target information, it’s challenging to predict the exact pathways it might influence .

Pharmacokinetics

Factors such as its molecular weight, polarity, and solubility can influence its bioavailability .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. These effects would depend on the compound’s targets and the biochemical pathways it affects .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, certain conditions might enhance or inhibit the compound’s interaction with its targets .